Cas no 2228347-25-7 (4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine
• CAS No: 2228347-25-7
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5970053
• PubChem ID: 165856117
• Update Time: 2025-05-19

4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine
• 2228347-25-7
• EN300-1928797

• Inchi： 1S/C10H13F2NO/c11-10(12)5-3-9(13,4-6-10)8-2-1-7-14-8/h1-2,7H,3-6,13H2
• InChI Key： ATEQLNOFFPGZLM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CO2)(CC1)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine

Exploring the Properties and Applications of 4,4-Difluoro-1-(furan-2-yl)cyclohexan-1-amine (CAS No. 2228347-25-7)

In the realm of organic chemistry, 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine (CAS No. 2228347-25-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a cyclohexane ring with difluoro substitutions at the 4-position and a furan-2-yl group attached to the amine functionality. Such a configuration offers intriguing possibilities in medicinal chemistry, materials science, and agrochemical research.

The presence of the furan ring in 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine is particularly noteworthy. Furan derivatives are widely studied for their bioactivity, and their incorporation into larger molecular frameworks often enhances pharmacological properties. Researchers are actively investigating this compound for its potential role in drug discovery, especially in targeting enzymes or receptors where the difluoro and amine functionalities could play a critical role in binding affinity.

From a synthetic perspective, the CAS No. 2228347-25-7 compound presents interesting challenges and opportunities. The difluoro group can influence the electronic properties of the cyclohexane ring, while the furan-2-yl moiety introduces aromaticity and potential for further functionalization. This makes 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel heterocyclic compounds.

Recent trends in chemical research highlight a growing interest in fluorine-containing compounds, and 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine fits perfectly into this narrative. Fluorine atoms are known to improve metabolic stability, bioavailability, and binding selectivity in drug candidates. As such, this compound is being explored in the context of fluorinated pharmaceuticals, a hot topic in modern medicinal chemistry.

Another area where CAS No. 2228347-25-7 shows promise is in materials science. The combination of a cyclohexane core with furan and amine groups could lead to novel polymers or liquid crystals with unique properties. Researchers are particularly interested in how the difluoro substitutions might affect the conformational flexibility and intermolecular interactions of such materials.

In the context of green chemistry, there's increasing attention on developing efficient synthetic routes to compounds like 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine. The pharmaceutical industry, in particular, is seeking sustainable methods to produce fluorinated building blocks, making this compound relevant to current discussions about environmentally friendly synthesis.

Analytical characterization of 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine presents its own set of interesting challenges. The difluoro groups influence the NMR spectra in characteristic ways, while the furan ring contributes distinct UV-Vis absorption properties. These features make the compound valuable for method development in analytical chemistry, particularly in structure elucidation techniques.

The potential biological activities of CAS No. 2228347-25-7 are another area of active investigation. While not making any therapeutic claims, it's worth noting that similar structural motifs have shown interesting properties in various screening assays. This has led to increased research into the structure-activity relationships of such compounds, with particular focus on how the furan and difluoro groups might modulate biological interactions.

From a commercial perspective, 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine represents an interesting case study in specialty chemicals. The growing demand for fluorinated building blocks in pharmaceutical and materials research suggests that compounds like this will see increasing importance in the fine chemicals market.

In conclusion, 4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine (CAS No. 2228347-25-7) stands as a fascinating example of modern structural design in organic chemistry. Its combination of difluoro substitution, cyclohexane framework, and furan heterocycle makes it a versatile compound with potential applications across multiple scientific disciplines. As research into fluorinated compounds and heterocyclic chemistry continues to advance, this molecule will likely play an important role in future developments.